Introduction: Smart grid (SG) technologies have a wide range of applications to improve the reliability, economics, and sustainability of power systems. Optimizing large-scale energy storage technologies for smart grids is an important topic in smart grid optimization. By predicting the historical load and electricity price of the power system, a reasonable optimization scheme can be proposed.Methods: Based on this, this paper proposes a prediction model combining a convolutional neural network (CNN) and gated recurrent unit (GRU) based on an attention mechanism to explore the optimization scheme of large-scale energy storage in a smart grid. The CNN model can extract spatial features, and the GRU model can effectively solve the gradient explosion problem in long-term forecasting. Its structure is simpler and faster than LSTM models with similar prediction accuracy. After the CNN-GRU extracts the data, the features are finally weighted by the attention module to improve the prediction performance of the model further. Then, we also compared different forecasting models.Results and Discussion: The results show that our model has better predictive performance and computational power, making an important contribution to developing large-scale energy storage optimization schemes for smart grids.

The massive consumption of energy promotes rapid economic growth, but it also unavoidably results in a large amount of greenhouse gas emissions, which seriously hinders society’s green and low-carbon development. This paper aims to explore the real impact of renewable energy and digitalization on greenhouse gas emissions from an energy-related perspective using advanced panel econometrics methods based on G7 panel data for 1990–2020. Economic growth and energy efficiency are also considered as control variables. Due to the nonlinear properties of panel data, the moment quantile regression approach is utilized in this research. The findings show that slope heterogeneity is widespread, section-dependent, and has a long-term equilibrium relationship. In addition, digitalization, renewable energy, and energy efficiency can reduce energy-related greenhouse gas emissions and ease environmental pressures. Economic expansion, on the other hand, remains an important positive driver for energy-related greenhouse gas emissions. The results of this study are robust and the causal relationships between variables are tested. Based on the conclusion presented above, this study advises the G7 economies to expand investments in renewable energy and digitalization to promote energy system transformation and pave the road for global decarbonization objectives to be met.

Under the background of carbon emission abatement worldwide, carbon trading is becoming an important carbon financing policy to promote emission mitigation. Aiming at the emerging coupling among various energy sectors, this paper proposes a bi-level scheduling model to investigate the low-carbon operation of the electricity and natural gas integrated energy systems (IES). Firstly, an optimal energy flow model considering carbon trading is formulated at the upper level, in which carbon emission flow model is employed to track the carbon flows accompanying energy flows and identify the emission responsibility from the consumption-based perspective, and the locational marginal price is determined at the same time. Then at the lower level, a developed demand-side management strategy is introduced, which can manage demands in response to both the dynamic energy prices and the nodal carbon intensities, enabling the user side to participate in the joint energy and carbon trading. The bi-level model is solved iteratively and reaches an equilibrium. Finally, case studies based on the IEEE 39-bus system and the Belgium 20-node system illustrate the effectiveness of the proposed method in reducing carbon emissions and improving consumer surplus.

Intensive cultivation of agricultural soils causes soil degradation which emphasizes the need for sustainable soil management. Biochar, a pyrolysed carbon rich material has gained great interests among the researchers because of its eco-friendly benefits in addition to soil quality enhancement. Reviews on biochar, mainly confined to its environmental benefits like carbon sequestration and climate change. In this review, we summarize i) the effect of biochar application on soil properties (physical, chemical, biological), ii) remediation potential of biochar in heavy metal contaminated soils and iii) its impact on crop productivity. The properties of biochar like pH, greater surface area, cation exchange capacity, and nutrient content positively influences the soil properties and ultimately improves the soil fertility. Their effectiveness depends on biochar type, its dosage, soil type, etc. General trends from this review indicated that biochar as an effective amendment in acid soils than the alkaline or calcareous soils. Furthermore, the biochar effects are studied mostly under controlled conditions in laboratory, which needs to be validated under field conditions having varied soil types and agro-climatic zones.

Introduction: Policymakers devote significant efforts to decrease CO2 emissions, as climate change has Q7 numerous adverse impacts on society. While the global level of CO2 emissions has been gradually rising since the 1990s, the highest growth was observed in low- and middle-income economies. This study differs from nascent research as it fills the gap by exploring the GDP-energy-CO2 emissions nexus for the top 50 highly globalized countries under analysis. Our study explores the multidimensional relationship between economic growth, renewable energy, globalization, and climate change, using CO2 emissions as a proxy for air pollution, and focusing on the most globalized countries.Methods: In this study, we rely on dynamic panel estimators such as the two-step system GMM estimator. System GMM estimator is recommended to use with the panel data when 1) the correlation between a dependent variable and its lag is above 0.8; and 2) the number of countries (i.e., 50 countries) exceeds the time frame (i.e., 19 years). As our study design fits these conditions, we use extension of a two-step system GMM estimator which restricts the expansion of instruments. Moreover, a two-step system GMM estimator is especially efficient as it controls for heteroskedasticity.Results: We find that renewable energy and globalization decrease CO2 emissions. If causal, a 1 percentage point increase in the share of renewable energy in total energy consumption leads to a 0.26% decrease in per capita CO2 emissions. Similarly, we find that a larger representation of women in national parliament contributes to the reduction in CO2 emissions. GDP per capita has an inverted U-shaped relationship with CO2 emissions and the turning point is approximately 67,200 international dollars adjusted for PPP.Discussion: Our results suggest that renewable energy significantly contributes to the reduction of carbon emissions while GDP per capita has an inverted U-shaped link with CO2 emissions. Thus, we confirm the presence of the EKC hypothesis for highly-globalized countries. Consequently, our study offers several policy implications. Firstly, it is important for developing countries to increase the share of energy consumed from renewable energy sources. This will have a positive effect not only on air quality, but also on economic growth. Thus, it is essential to increase investment in the renewable energy sector and create conditions and benefits for the rapid adoption of renewable technologies by the private sector and households. Secondly, it is crucial to increase the quality of investment climate. Developing countries can significantly gain from globalization-driven FDI as this can lead to technology transfer, especially in the energy sector. Thirdly, our results suggest that improving female empowerment can significantly reduce the vulnerability to climate change. This can be achieved by increasing women’s human capital and investing in women-led organizations and communities.

As the burial depth of shale exploitation increases, it is challenge to form fracture networks through hydraulic fracturing technology. When cryogenic fluid contacts with hot rock, heat exchange process occurs and temperature gradient is generated at the rock surface, resulting in thermal stress. Once the thermal stress exceeds the tensile strength, the fractures are generated. To study the initiation and propagation of fractures induced by thermal shock, a thermal-mechanical (TM) coupled two-dimensional model is developed in the paper. To simulate the heat exchange process, the heat convective boundary is applied in the surface between the fluid and the rock. In addition, the initiation and propagation of fractures are described by the cohesive zone model. The accuracy and reliability of the numerical model is validated by an existing analytical solution. Under the thermal shock, the temperature at the contact surface drops quickly. The stress distribution is determined by the temperature variation. The variations of temperature and stress are greatly affected by the heat exchange coefficient. With the fractures embedded in the model, the initiation and propagation of fractures are analysed. The multi-fracture propagation induced by thermal shock exhibits competition effect. With the propagation of fractures, the stress distribution in the rock changes. The heat exchange coefficient has a significant effect on fracture initiation and propagation, presenting more fractures generation in the larger coefficient.

Wind energy is a promising sector in the power generation industry because it is renewable and globally available. In this research work, the wind energy potential and the economic viability of using wind turbines to generate electricity in some selected sites along Nigeria’s coastline and offshore locations were evaluated. Using the statistical two-parameter Weibull probability density function method, wind speed data retrieved from an indigenous oceanography company and global information system (GIS) were analyzed for wind energy harvest. The energy output, unit cost of electricity generated by three commercially available wind turbine models (3 MW, 4 MW, and 6 MW), net present value (NPV), and payback period were evaluated. Levelized cost of electricity (LCOE) sensitivity to the discount rate, foundation cost, and turbine lifespan were also examined. The findings from the study showed that the offshore sites have four times greater wind power potential than the coastal sites. The offshore sites can be categorized as “class IIIb” wind sites, making the locations suitable for wind energy harvest. The techno-economic analysis showed that the net gains from investing in a 60-MW wind farm in the region can be as high as $62,000,000.00, while the project payback time can be as low as 5.74 years. Two of the offshore sites are recommended for the development of an offshore wind farm in the country because of their relatively low LCOE (0.04 $/kWh), higher NPV, and lower investment payback time. The Vesta-117 model wind turbine is the most suitable wind turbine system and recommended for use in the region because of its low cut-in speed (3 m/s). Sensitivity analysis showed that the LCOE of offshore-01 was reduced by 31% when the lifespan of the V117 turbine was increased from 20 to 25 years. The results also showed that reductions in the discount rate and foundation cost positively affect the LCOE.

The large-scale integration of renewable energy resources in the power system challenges its economic and secure operation. Particularly, the increasing penetration of renewable energy will result in insufficient system voltage regulation and reactive power support capabilities, and may cause high risks of nodal voltage and branch flow violations. Therefore, to hedge the operational risks under the worst realization of uncertainties of renewable energy sources, a two-stage robust unit commitment (UC) model is developed. Meanwhile, the convexified AC power flow model is incorporated in the robust UC model to more accurately characterize the real-time operating status of power systems. On this basis, an AC power flow-constrained robust unit commitment (ACRUC) model is formulated. A circular linearization method is then adopted to handle the quadratic constraints in the original AC power flow model, transforming them into tractable linear constraints. Furthermore, to reduce the computational complexity caused by the large-scale newly-added constraints after the linearization process, a customized redundant constraint identification (RCI) method is developed, in which two different modes (i.e., cold and warm start modes) are designed considering the difference in base case system operating condition for linearizing branch losses. Then, the redundant network security constraints could be identified by solving a series of relatively simple optimization subproblems. Numerical results on the modified NERL-118 test system indicate that the proposed model could accurately depict actual operation and scheduling conditions, and also verify that the proposed customized RCI method could effectively reduce the problem scale and improve the solution efficiency.

Taking into account the challenges of obtaining accurate physical parameters and uncertainties arising from the integration of a large number of sources and loads, this paper proposes a real-time voltage control method for AC/DC distribution networks. The method utilizes model-free generation and coordinated control of multiple converters, and employs a combination of agent modeling and multi-agent soft actor critic (MASAC) techniques for modeling and solving the problem. Firstly, a complex nonlinear mapping relationship between bus power and voltage is established by training an power-voltage model, to address the issue of obtaining physical parameters in AC/DC distribution networks. Next, a Markov decision process is established for the voltage control problem, with multiple intelligent agents distributed to control the active and reactive power at each converter, in response to the uncertainties of photovoltaic (PV) and load variations. Using the MASAC method, a centralized training strategy and decentralized execution policy are implemented to achieve distributed control of the converters, with each converter making optimal decisions based on its local observation state. Finally, the proposed method is verified by numerical simulations, demonstrating its sound effectiveness and generalization ability.

This paper presents a control method of dual active full bridge (DAB) DC/DC converter based on neural network Sliding mode control under the reduced order modeling method, which is used to enhance the output voltage regulation and improve the system robustness. Sliding mode control (SMC) is famous for its robustness and improving the dynamic performance of nonlinear systems. However, it includes drawbacks such as complex modeling, chattering, and decreased tracking performance. Therefore, through the method of reduced order modeling, the Radial Basis Function neural network algorithm is selected to modify and design the traditional sliding mode variable structure controller, completing the design of neural network approximation terms and adaptive laws. The proposed reduced order modeling and RBF(Radial Basis Function Neural Network)-SMC scheme simplifies the dual active full bridge modeling process, completes the parameter approximation of the sliding mode controller, and eliminates the chattering problem. Firstly, through simulation and comparative analysis of commonly used modeling methods for dual active full bridge, a reduced order modeling method was adopted to simplify the design process. Then, by ingeniously designing the sliding mode surface and Radial Basis Function control law, and using neural network to modify the Sliding mode control technology, the chattering problem, load disturbance and voltage fluctuation influence of the sliding mode controller are improved. The stability of the control method is proved by Lyapunov stability theory. Finally, the proposed RBF-SMC method is compared with PI linear control and classical Sliding mode control methods through simulation and experiments to verify the effectiveness of the proposed control method.